Cas no 847395-59-9 (4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one
• CAS No: 847395-59-9
• MF: C₂₃H₂₇N₃O
• MW: 361.47998547554
• CID: 6603019
• PubChem ID: 4753964
• Update Time: 2025-08-04

4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(1-butyl-1H-benzimidazol-2-yl)-1-(2,3-dimethylphenyl)-
• 1-(2,3-dimethylphenyl)-4-(1-butylbenzimidazol-2-yl)pyrrolidin-2-one
• Z139720976
• F0660-1185
• 4-(1-butylbenzimidazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one
• AKOS016259432
• 4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one
• AKOS001174675
• 847395-59-9

• Inchi： 1S/C23H27N3O/c1-4-5-13-25-21-11-7-6-10-19(21)24-23(25)18-14-22(27)26(15-18)20-12-8-9-16(2)17(20)3/h6-12,18H,4-5,13-15H2,1-3H3
• InChI Key： JKGUCVCYWFJUQT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2C)CC(C2N(CCCC)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 361.215412493g/mol
• Monoisotopic Mass: 361.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 635.4±55.0 °C(Predicted)
• pka: 5.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one

4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one: A Comprehensive Overview

4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one, commonly referred to by its CAS number CAS No 847395-59-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with a substituted benzodiazole moiety and a dimethylphenyl group. The integration of these functional groups makes it a versatile molecule with intriguing chemical properties and promising applications.

The molecular structure of this compound is particularly interesting due to the presence of the benzodiazole ring system. Benzodiazoles are known for their aromaticity and stability, which contribute to the overall robustness of the molecule. The substitution pattern on the benzodiazole ring, specifically the butyl group at position 1 and the pyrrolidinone moiety at position 2, plays a crucial role in determining the compound's reactivity and solubility. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of benzodiazole derivatives, making them valuable in optoelectronic applications.

The pyrrolidinone ring in this compound adds another layer of complexity to its structure. Pyrrolidinones are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. This feature makes 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one an attractive candidate for drug delivery systems and pharmaceutical applications. Furthermore, the dimethylphenyl group attached to the pyrrolidinone ring introduces steric effects that can enhance the molecule's stability and alter its interaction with biological systems.

Recent advancements in synthetic chemistry have enabled researchers to explore innovative methods for synthesizing this compound. Traditional approaches often involve multi-step synthesis pathways that require precise control over reaction conditions. However, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have streamlined the production process, making it more efficient and scalable. These methods not only reduce production costs but also minimize environmental impact, aligning with current sustainability goals in chemical manufacturing.

The applications of CAS No 847395-59-9 are diverse and span across several industries. In the pharmaceutical sector, this compound has shown potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. Its ability to form stable complexes with metal ions has also made it a promising candidate for metalloenzyme mimics and catalytic systems. Additionally, its fluorescent properties under certain conditions make it a valuable tool in analytical chemistry for sensing applications.

In recent years, there has been growing interest in exploring the electronic properties of this compound for use in organic electronics. The combination of aromaticity from the benzodiazole ring and conjugation within the pyrrolidinone system creates a molecule with favorable charge transport characteristics. Researchers have demonstrated that thin films of this compound exhibit excellent semiconducting behavior, making them suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These findings underscore its potential as a building block for next-generation electronic materials.

The environmental impact of synthetic compounds is an increasingly important consideration in modern chemistry. Studies on the biodegradability and toxicity of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one have revealed that it exhibits low toxicity towards aquatic organisms under standard testing conditions. This suggests that it may be suitable for use in eco-friendly chemical formulations without posing significant risks to ecosystems.

In conclusion, CAS No 847395-59-9, or 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(2,3-dimethylphenyl)pyrrolidin-2-one, is a multifaceted compound with a wealth of potential applications across various scientific domains. Its unique structure endows it with desirable chemical properties that make it an invaluable tool for researchers in materials science, pharmacology, and electronics. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly prominent role in both academic and industrial settings.